2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-4-methyl-8-methylsulfanylquinoline
• InChI: InChI=1S/C21H22FN3S/c1-15-14-20(23-21-18(15)4-3-5-19(21)26-2)25-12-10-24(11-13-25)17-8-6-16(22)7-9-17/h3-9,14H,10-13H2,1-2H3
• InChI Key: QTIUZZLLZIITGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2SC)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H22FN3S
• Molecular Weight: 367.5 g/mol

Description

2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline, also known as FMPQ, is a quinoline-based compound that has been extensively studied for its potential pharmacological properties. This compound has been found to exhibit a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline is not fully understood. However, it has been suggested that this compound may act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist, which may contribute to its antipsychotic and antidepressant effects (Deng et al., 2019; Wang et al., 2019). This compound has also been shown to modulate the activity of glutamate receptors, which may contribute to its neuroprotective effects (Yang et al., 2018).
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In animal models, this compound has been found to increase levels of dopamine and serotonin in the brain, which may contribute to its antipsychotic and antidepressant effects (Deng et al., 2019; Wang et al., 2019). This compound has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), which may contribute to its neuroprotective effects (Yang et al., 2018).

Advantages and Limitations for Lab Experiments

2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline has several advantages for lab experiments. It has been shown to be effective in animal models of various psychiatric and neurological disorders, including schizophrenia, depression, anxiety, and Alzheimer's disease. This compound is also relatively easy to synthesize and has good bioavailability. However, this compound has several limitations for lab experiments. It has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known. Additionally, this compound has a relatively short half-life, which may limit its usefulness in some experiments.

Future Directions

There are several future directions for research on 2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline. One direction is to further investigate its potential as a treatment for psychiatric and neurological disorders in humans. Another direction is to explore its potential as a neuroprotective agent in other neurological disorders, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or interactions with other drugs.
In conclusion, this compound is a quinoline-based compound that has shown promise as a potential treatment for psychiatric and neurological disorders and as a neuroprotective agent. Further research is needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of 2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline involves the condensation of 2-chloro-4-methylquinoline with 4-fluorophenylpiperazine in the presence of a base, followed by the introduction of a methylthio group at the 8-position of the quinoline ring. This method has been described in detail in several research articles (Deng et al., 2019; Wang et al., 2019).

Scientific Research Applications

2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline has been extensively studied for its potential pharmacological properties. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models (Deng et al., 2019; Wang et al., 2019). This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease (Yang et al., 2018).